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Compound of Interest

Compound Name:
Ethyl 3-methylisoxazole-4-

carboxylate

Cat. No.: B104236 Get Quote

Technical Guide: Ethyl 3-methylisoxazole-4-
carboxylate
An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Ethyl 3-methylisoxazole-4-
carboxylate, a key heterocyclic compound with significant applications in medicinal chemistry

and agrochemical synthesis. This document details its chemical identity, physical properties,

and provides a detailed experimental protocol for its synthesis, adapted from established

methodologies for structurally similar compounds. Furthermore, this guide summarizes its

known biological activities and its role as a crucial building block in the development of

therapeutic agents.

Chemical Identity and Properties
Ethyl 3-methylisoxazole-4-carboxylate is a substituted isoxazole ester. Its fundamental

properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b104236?utm_src=pdf-interest
https://www.benchchem.com/product/b104236?utm_src=pdf-body
https://www.benchchem.com/product/b104236?utm_src=pdf-body
https://www.benchchem.com/product/b104236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 20328-15-8

Molecular Formula C₇H₉NO₃

Molecular Weight 155.15 g/mol

IUPAC Name Ethyl 3-methyl-1,2-oxazole-4-carboxylate

Synonyms 3-Methylisoxazole-4-carboxylic acid ethyl ester

Table 1: Chemical Identification of Ethyl 3-methylisoxazole-4-carboxylate

Physical Property Value

Appearance Colorless to pale yellow liquid

Boiling Point 71-72 °C at 0.5 mmHg

Density 1.118 g/mL at 25 °C

Refractive Index 1.460 at 20 °C

Table 2: Physical Properties of Ethyl 3-methylisoxazole-4-carboxylate

Synthesis
General Synthesis Pathway
The synthesis of Ethyl 3-methylisoxazole-4-carboxylate can be approached through the

cyclization of a β-ketoester derivative with hydroxylamine. A common strategy involves the

reaction of an enamine or a related activated intermediate with a source of the N-O bond. The

formation of the isomeric impurity, ethyl 5-methylisoxazole-4-carboxylate, is a known challenge

in related syntheses and careful control of reaction conditions is crucial to favor the desired 3-

methyl isomer.[1][2][3]
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Figure 1: Generalized synthesis workflow for Ethyl 3-methylisoxazole-4-carboxylate.

Detailed Experimental Protocol (Adapted)
The following protocol is adapted from a well-established procedure for the synthesis of a

structurally analogous compound, Ethyl 3-ethyl-5-methyl-4-isoxazolecarboxylate, and can be

modified for the synthesis of the title compound by using appropriate starting materials.[4]

Materials:

Ethyl β-aminocrotonate (or a suitable equivalent for the 3-methyl derivative)
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A primary nitroalkane (e.g., nitroethane for the 3-methyl group)

Triethylamine

Phosphorus oxychloride

Chloroform

6 N Hydrochloric acid

5% Aqueous sodium hydroxide

Saturated brine

Anhydrous magnesium sulfate

Procedure:

Dissolve Ethyl β-aminocrotonate, the primary nitroalkane, and triethylamine in chloroform in

a three-necked flask equipped with a dropping funnel and a gas inlet tube.

Cool the flask in an ice bath under a nitrogen atmosphere.

While stirring, slowly add a solution of phosphorus oxychloride in chloroform from the

dropping funnel.

After the addition is complete, pour the reaction mixture into a separatory funnel and wash

with cold water.

Wash the organic layer sequentially with 6 N hydrochloric acid until the wash is acidic,

followed by 5% aqueous sodium hydroxide, and then saturated brine.

Dry the chloroform layer over anhydrous magnesium sulfate and filter.

Remove the solvent using a rotary evaporator.

Distill the crude product under vacuum to yield the purified Ethyl 3-methylisoxazole-4-
carboxylate.
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Spectroscopic Data
While specific spectra for Ethyl 3-methylisoxazole-4-carboxylate are not readily available in

the searched literature, data for homologous and isomeric compounds can provide expected

spectral characteristics.

Data Type Expected Characteristics

¹H NMR

Signals corresponding to the ethyl ester protons

(a quartet around 4.2 ppm and a triplet around

1.3 ppm), a singlet for the methyl group on the

isoxazole ring, and a singlet for the proton on

the isoxazole ring.

¹³C NMR

Resonances for the carbonyl carbon of the

ester, the carbons of the isoxazole ring, the ethyl

ester carbons, and the methyl carbon.

Mass Spec (MS)

The molecular ion peak (M+) would be

expected, along with fragmentation patterns

corresponding to the loss of the ethoxy group

and other characteristic fragments of the

isoxazole ring.

Infrared (IR)

Characteristic absorption bands for the C=O of

the ester, C=N and C=C of the isoxazole ring,

and C-O stretching vibrations.

Table 3: Expected Spectroscopic Data for Ethyl 3-methylisoxazole-4-carboxylate

Applications in Drug Development and Research
Ethyl 3-methylisoxazole-4-carboxylate serves as a versatile building block in the synthesis of

a variety of biologically active molecules.[5] The isoxazole scaffold is a privileged structure in

medicinal chemistry, known to be present in numerous compounds with a wide range of

pharmacological activities.[6][7]

Role as a Synthetic Intermediate
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This compound is primarily utilized as an intermediate in the synthesis of more complex

molecules with potential therapeutic applications. Its ester functionality allows for various

chemical transformations, such as hydrolysis to the corresponding carboxylic acid or

conversion to amides and hydrazides, providing a handle for further molecular elaboration.[5]
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Figure 2: Synthetic utility of Ethyl 3-methylisoxazole-4-carboxylate in developing potential
therapeutic agents.

Biological Activities of Isoxazole Derivatives
Derivatives of isoxazoles have demonstrated a broad spectrum of biological activities,

including:

Anti-inflammatory and Analgesic Properties: The isoxazole nucleus is a key component of

several non-steroidal anti-inflammatory drugs (NSAIDs).[5]

Antimicrobial Activity: Various isoxazole derivatives have been synthesized and evaluated for

their antibacterial and antifungal properties.[5][7]
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Immunosuppressive Effects: This compound is noted as an impurity in the synthesis of

Leflunomide, an immunosuppressive drug used in the treatment of rheumatoid arthritis.[8]

The esterification of related isoxazole carboxylic acids has been shown to modulate their anti-

inflammatory and cardioprotective effects, suggesting that Ethyl 3-methylisoxazole-4-
carboxylate could act as a prodrug that is hydrolyzed in vivo to the active carboxylic acid.[9]

Conclusion
Ethyl 3-methylisoxazole-4-carboxylate is a valuable heterocyclic compound with significant

potential in the fields of drug discovery and agrochemical development. Its utility as a synthetic

intermediate, coupled with the diverse biological activities exhibited by isoxazole derivatives,

makes it a compound of high interest for researchers and scientists. This guide provides a

foundational understanding of its properties, synthesis, and applications, serving as a valuable

resource for its further exploration and utilization in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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